3-(2,4-Dichlorobenzyl)-1,3-thiazolidine-2,4-dione

• IUPAC Name: 3-[(2,4-dichlorophenyl)methyl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C10H7Cl2NO2S/c11-7-2-1-6(8(12)3-7)4-13-9(14)5-16-10(13)15/h1-3H,4-5H2
• InChI Key: KMTGHSQTIQMIMA-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(=O)S1)CC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C10H7Cl2NO2S
• Molecular Weight: 276.14 g/mol

Description

The compound “3-(2,4-Dichlorobenzyl)-1,3-thiazolidine-2,4-dione” is a thiazolidine derivative. Thiazolidines are a class of organic compounds with a five-membered ring structure containing nitrogen and sulfur atoms. The “2,4-Dichlorobenzyl” part suggests the presence of a benzyl group (a benzene ring attached to a CH2 group) with two chlorine atoms attached to the benzene ring at positions 2 and 4.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, 2,4-dichlorobenzyl chloride has a density of 1.7±0.1 g/cm3, a boiling point of 263.3±25.0 °C at 760 mmHg, and a flash point of 127.3±13.3 °C.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system it interacts with. For example, 2,4-dichlorobenzyl alcohol, a related compound, is a mild antiseptic able to kill bacteria and viruses associated with mouth and throat infections.

Safety and Hazards

Safety and hazards associated with a compound depend on its physical and chemical properties. For example, 2,4-dichlorobenzyl chloride is considered hazardous, causing severe skin burns and eye damage, and is harmful if swallowed.

Future Directions

The future directions in the research and development of a compound depend on its potential applications. For example, imidazole and benzimidazole rings are important nitrogen-containing heterocycles widely explored and utilized by the pharmaceutical industry for drug discovery.